6-(3,4-Dimethylphenyl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H12N4OS
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 6-(3,4-dimethylphenyl)-3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H12N4OS/c1-9-5-6-11(8-10(9)2)14-18-19-13(12-4-3-7-20-12)16-17-15(19)21-14/h3-8H,1-2H3
• InChI Key: YEWHXHDEAZGIFX-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=CO4)C

Description

6-(3,4-Dimethylphenyl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a heterocyclic compound that contains both a triazole and thiadiazole ring, making it an attractive candidate for drug discovery and development.

Mechanism of Action

The mechanism of action of 6-(3,4-Dimethylphenyl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is thought to act by inhibiting various enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been found to bind to the adenosine A2A receptor, which is involved in regulating various physiological processes.
Biochemical and Physiological Effects
Studies have shown that 6-(3,4-Dimethylphenyl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a range of biochemical and physiological effects. For example, it has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to have antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, it has been found to have anti-inflammatory effects, reducing the production of inflammatory cytokines such as interleukin-6 (IL-6).

Advantages and Limitations for Lab Experiments

One advantage of using 6-(3,4-Dimethylphenyl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a scaffold for the development of new drugs. Its unique structure and range of biological activities make it an attractive candidate for drug discovery. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in drug development.

Future Directions

There are several future directions for research involving 6-(3,4-Dimethylphenyl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential as a treatment for various diseases, including cancer and inflammation. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in drug development. Finally, there is potential for the development of new derivatives of 6-(3,4-Dimethylphenyl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with improved properties and biological activities.

Synthesis Methods

The synthesis of 6-(3,4-Dimethylphenyl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-(2-furyl)-1,2,4-triazole-5-thiol with 3,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform and is typically heated to reflux for several hours. The resulting product is then purified using column chromatography to yield the final compound.

Scientific Research Applications

6-(3,4-Dimethylphenyl)-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have potential applications in scientific research, particularly in the field of drug discovery. It has been found to exhibit a range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Additionally, it has been shown to have potential as a scaffold for the development of new drugs targeting various diseases.